Cas no 61629-98-9 (Benzenebutanoic acid, 4-(2-aminoethyl)-, ethyl ester, hydrochloride)

• Product Name: Benzenebutanoic acid, 4-(2-aminoethyl)-, ethyl ester, hydrochloride
• CAS No: 61629-98-9
• MF: C₁₄H₂₂ClNO₂
• MW: 271.78298330307
• CID: 472151
• PubChem ID: 20304431
• Update Time: 2025-04-19

Benzenebutanoic acid, 4-(2-aminoethyl)-, ethyl ester, hydrochloride Chemical and Physical Properties

Names and Identifiers

• Benzenebutanoic acid, 4-(2-aminoethyl)-, ethyl ester, hydrochloride
• ethyl 4-[4-(2-aminoethyl)phenyl]butanoate,hydrochloride
• DTXSID00604880
• 61629-98-9
• SCHEMBL11489404
• Ethyl 4-[4-(2-aminoethyl)phenyl]butanoate--hydrogen chloride (1/1)

• Inchi： 1S/C14H21NO2.ClH/c1-2-17-14(16)5-3-4-12-6-8-13(9-7-12)10-11-15;/h6-9H,2-5,10-11,15H2,1H3;1H
• InChI Key： OUWSWZATNMYPQR-UHFFFAOYSA-N
• SMILES： Cl.O(CC)C(CCCC1C=CC(=CC=1)CCN)=O

Computed Properties

• Exact Mass: 271.13406
• Monoisotopic Mass: 271.1339066g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 8
• Complexity: 210
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 52.3Ų

Experimental Properties

• PSA: 52.32